Cas no 19244-22-5 (2H-Pyran-2,6(3H)-dione,dihydro-4-methyl-4-(4-nitrophenyl)-)

2H-Pyran-2,6(3H)-dione,dihydro-4-methyl-4-(4-nitrophenyl)- Properties

Names and Identifiers

• 2H-Pyran-2,6(3H)-dione,dihydro-4-methyl-4-(4-nitrophenyl)-
• 4-methyl-4-(4-nitrophenyl)-dihydro-3H-pyran-2,6-dione
• 4-methyl-4-(4-nitrophenyl)oxane-2,6-dione
• 2H-Pyran-2,6(3H)-dione,dihydro-4-methyl-4-(4-nitrophenyl)
• 3-methyl-3-(4-nitro-phenyl)-pentanedioic acid anhydride
• Glutaricanhydride,3-methyl-3-(p-nitrophenyl)-(8CI)
• 19244-22-5
• A813827
• DTXSID80697957
• +Expand

• InChIKey： HLQRSZCCNPGNON-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H11NO5/c1-12(6-10(14)18-11(15)7-12)8-2-4-9(5-3-8)13(16)17/h2-5H,6-7H2,1H3
• SMILES： O=[N+](C1C=CC(C2(CC(=O)OC(=O)C2)C)=CC=1)[O-]

Computed Properties

• Exact Mass: 249.06400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 249.064
• Heavy Atom Count: 18
• Complexity: 362
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 89.2A^2

Experimental Properties

• LogP: 2.23930
• PSA: 89.19000

2H-Pyran-2,6(3H)-dione,dihydro-4-methyl-4-(4-nitrophenyl)- Security Information

2H-Pyran-2,6(3H)-dione,dihydro-4-methyl-4-(4-nitrophenyl)- Customs Data

• HS CODE：2917399090
• Customs Data：

  China Customs Code:

  2917399090

  Overview:

  2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%